Cas no 19812-49-8 (2-methylazetidine)

2-methylazetidine structure
2-methylazetidine structure
Product Name:2-methylazetidine
CAS No:19812-49-8
MF:C4H9N
MW:71.1209609508514
CID:123790
PubChem ID:533460
Update Time:2025-04-18

2-methylazetidine Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 2-methyl-
    • (+/-)-2-METHYLAZETIDINE
    • 2-methylazetidine
    • 2-Methylazetidin
    • Azetidine,2-methyl
    • AKOS002678445
    • 4-methylazetidine
    • NoName_4542
    • 19812-49-8
    • DTXSID20336393
    • DTXSID70903791
    • MFCD06217629
    • AM806564
    • AKOS016042105
    • CS-0055728
    • EN300-54298
    • F8881-4978
    • 35848-07-8
    • (+/-)-2-Methyl-azetidine; (+/-)-2-Methylazetidine
    • SY058237
    • SY058238
    • MFCD19219834
    • MDL： MFCD06217629
    • Inchi： 1S/C4H9N/c1-4-2-3-5-4/h4-5H,2-3H2,1H3
    • InChI Key： DLBWPRNUXWYLRN-UHFFFAOYSA-N
    • SMILES： N1CCC1C

Computed Properties

  • Exact Mass: 71.07350
  • Monoisotopic Mass: 71.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 34.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 0.69700

2-methylazetidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-methylazetidine Pricemore >>

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